Cas no 1176017-48-3 (1-(1-(Methylsulfonyl)indolin-5-yl)ethanone)

• Product Name: 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone
• CAS No: 1176017-48-3
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5230897
• Update Time: 2025-05-19

1-(1-(Methylsulfonyl)indolin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone
• SB65121
• 1-(1-Methanesulfonyl-2,3-dihydro-1H-indol-5-yl)-ethanone

• Inchi： 1S/C11H13NO3S/c1-8(13)9-3-4-11-10(7-9)5-6-12(11)16(2,14)15/h3-4,7H,5-6H2,1-2H3
• InChI Key： JAWDAHZXWPYDQZ-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(C(C)=O)=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 239.062
• Monoisotopic Mass: 239.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone

Introduction to 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone (CAS No. 1176017-48-3) in Modern Chemical and Biomedical Research

The compound 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone, identified by the chemical identifier CAS No. 1176017-48-3, represents a significant molecule in the realm of chemical and biomedical research. This heterocyclic ketone, featuring a sulfonyl group and an indoline core, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in its molecular framework positions it as a valuable candidate for further exploration in drug discovery, material science, and synthetic chemistry.

Structurally, 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone consists of an indoline ring system substituted with a methylsulfonyl group at the 1-position and an acetyl group at the 5-position. This configuration endows the molecule with distinct electronic and steric properties, making it amenable to various chemical modifications. The presence of the sulfonyl moiety, in particular, has been associated with enhanced binding affinity to biological targets, a feature that is increasingly exploited in medicinal chemistry.

In recent years, the interest in indoline derivatives has surged due to their demonstrated efficacy in modulating biological pathways relevant to neurological disorders, inflammation, and cancer. The compound’s ability to interact with specific enzymes and receptors has made it a focal point for researchers seeking novel therapeutic agents. For instance, studies have highlighted the potential of indoline-based molecules to inhibit kinases and other enzymes involved in cell signaling cascades, which are often dysregulated in pathological conditions.

One of the most compelling aspects of 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone is its versatility as a scaffold for drug design. Researchers have leveraged its structural motifs to develop analogs with improved pharmacokinetic profiles or enhanced target specificity. The methylsulfonyl group, while contributing to the molecule’s solubility and metabolic stability, also serves as a handle for further derivatization. This flexibility allows chemists to fine-tune properties such as lipophilicity, polarity, and binding affinity.

The synthesis of 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone presents both challenges and opportunities for synthetic chemists. The indoline core typically requires multi-step procedures involving cyclization reactions, while the introduction of the sulfonyl group necessitates careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

Recent computational studies have shed light on the molecular interactions between 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone and its potential targets. Molecular docking simulations have revealed that this compound can bind effectively to proteins involved in metabolic pathways, suggesting its utility as an inhibitor or modulator. These insights have guided experimental efforts toward optimizing lead compounds for preclinical development.

In the context of biomedical research, 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone has been investigated for its potential role in combating oxidative stress—a phenomenon implicated in aging and various diseases. The sulfonyl group’s ability to scavenge free radicals has been theorized to contribute to its protective effects. Preliminary cell-based assays have shown promising results when tested against oxidative stress-induced damage, warranting further investigation into its therapeutic applications.

The compound’s behavior under physiological conditions is another area of active inquiry. Pharmacokinetic studies have begun to unravel how 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone is metabolized within the body and how these processes influence its bioavailability and duration of action. Understanding these dynamics is crucial for translating preclinical findings into effective clinical treatments.

From a material science perspective, derivatives of 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone may exhibit unique electronic or optical properties due to their conjugated systems. Researchers are exploring these possibilities for applications in organic electronics or photovoltaic devices where such molecules could serve as components in advanced materials.

The future directions for research on 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone are multifaceted. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield novel derivatives with tailored properties for specific applications. Additionally, interdisciplinary approaches combining experimental synthesis with computational modeling will accelerate the discovery process.

In conclusion, 1-(1-(Methylsulfonyl)indolin-5-yl)ethanone (CAS No. 1176017-48-3) stands out as a promising molecule with broad utility across chemical research disciplines. Its unique structure offers opportunities for innovation in drug development while also inspiring new avenues in material science and synthetic chemistry. As our understanding of molecular interactions deepens, this compound will likely continue to play a pivotal role in advancing scientific knowledge.